Cas no 898459-25-1 (3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide)

• Product Name: 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• CAS No: 898459-25-1
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 5485037
• Update Time: 2025-05-20

3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

• Inchi： 1S/C17H16N2OS2/c1-3-21-14-6-4-5-12(9-14)17(20)19-13-7-8-16-15(10-13)18-11(2)22-16/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key： LYFMHYSMBPGRFI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)C1=CC=CC(SCC)=C1

Additional information on 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

3-(Ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide: A Comprehensive Overview

The compound 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide, identified by the CAS number 898459-25-1, represents a significant advancement in the field of organic chemistry. This molecule, with its unique structure and properties, has garnered attention in both academic and industrial research. The compound's name itself is a testament to its intricate composition, combining elements of sulfur chemistry and aromatic systems to create a versatile compound with potential applications across various domains.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The presence of the benzothiazole moiety in this compound contributes to its stability and reactivity, making it a valuable candidate for further exploration. Researchers have demonstrated that such compounds can exhibit potent biological activities, including anti-inflammatory and antioxidant properties. These findings underscore the potential of 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide as a lead compound in therapeutic development.

The synthesis of this compound involves a multi-step process that leverages advanced organic chemistry techniques. The incorporation of an ethylsulfanyl group into the benzamide framework introduces unique electronic properties, enhancing the molecule's ability to interact with biological targets. This modification also plays a crucial role in determining the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of applications, benzothiazole derivatives have been extensively studied for their roles in catalysis and sensor technology. The methyl substitution at the 2-position of the benzothiazole ring in this compound further modulates its electronic characteristics, potentially enhancing its utility in these areas. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds with various enzymes, providing valuable insights into their potential therapeutic applications.

The structural integrity of 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide is another aspect that has been thoroughly investigated. The sulfur atom in the ethylsulfanyl group contributes to the molecule's stability under various conditions, making it suitable for use in diverse chemical environments. This property is particularly advantageous in industrial applications where robustness is essential.

Moreover, the compound's ability to form hydrogen bonds due to its amide functionality has been recognized as a key feature in its interactions with biological systems. This characteristic has been exploited in designing drugs that target specific proteins or enzymes involved in disease pathways. Recent research has focused on optimizing such interactions to improve therapeutic efficacy while minimizing adverse effects.

In conclusion, 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide, with its unique chemical structure and promising properties, stands as a notable example of how modern organic chemistry can drive innovation across multiple fields. Its potential applications span from drug discovery to materials science, making it a subject of continued interest for researchers worldwide.